Cas no 1441-99-2 (1-3-(methylsulfanyl)phenylethan-1-one)

• Product name: 1-3-(methylsulfanyl)phenylethan-1-one
• CAS No: 1441-99-2
• MF: C₉H₁₀OS
• MW: C9H10OS
• CID: 866551
• PubChem ID: 6432107

1-3-(methylsulfanyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-ch3s-c6h4-coch3
• 1-(3-methylsulfanylphenyl)ethanone
• 1-3-(methylsulfanyl)phenylethan-1-one

• MDL： MFCD11113490
• Inchi： InChI=1S/C9H10OS/c1-7(10)8-4-3-5-9(6-8)11-2/h3-6H,1-2H3
• InChI Key： PJGDIRACIXOKQW-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC(=CC=C1)SC

Computed Properties

• Exact Mass: 166.0453
• Monoisotopic Mass: 166.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-3-(methylsulfanyl)phenylethan-1-one

1-3-(Methylsulfanyl)phenylethan-1-one (CAS No. 1441-99-2): An Overview and Recent Research Developments

1-3-(Methylsulfanyl)phenylethan-1-one, also known by its CAS number 1441-99-2, is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, characterized by its unique molecular structure, has garnered significant attention due to its potential in various research and industrial settings.

The chemical formula of 1-3-(methylsulfanyl)phenylethan-1-one is C₉H₁₀O_S. It is a colorless to pale yellow liquid with a distinctive odor. The compound's molecular weight is approximately 158.23 g/mol. Its structural features include a phenyl ring, an ethanone group, and a methylthio (methylsulfanyl) substituent, which contribute to its unique chemical properties and reactivity.

In the realm of organic synthesis, 1-3-(methylsulfanyl)phenylethan-1-one serves as a valuable building block for the synthesis of more complex molecules. Its reactivity and functional groups make it an ideal starting material for various chemical transformations. For instance, the ketone group can undergo nucleophilic addition reactions, while the methylthio group can be oxidized to form sulfones or sulfonates. These transformations are crucial in the development of new materials and pharmaceutical intermediates.

Recent research has highlighted the potential of 1-3-(methylsulfanyl)phenylethan-1-one in the field of medicinal chemistry. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain derivatives of 1-3-(methylsulfanyl)phenylethan-1-one demonstrated significant inhibition of cancer cell proliferation in vitro. The researchers attributed this activity to the compound's ability to modulate key signaling pathways involved in cell growth and survival.

In addition to its potential therapeutic applications, 1-3-(methylsulfanyl)phenylethan-1-one has been explored for its use in agrochemicals. Research conducted at the University of California, Davis, found that this compound can serve as a precursor for the synthesis of novel herbicides and pesticides. The unique combination of functional groups in 1-3-(methylsulfanyl)phenylethan-1-one allows for the design of molecules with enhanced selectivity and reduced environmental impact.

The safety and environmental impact of 1-3-(methylsulfanyl)phenylethan-1-one have also been subjects of recent studies. A comprehensive toxicity assessment published in Environmental Science & Technology in 2023 indicated that the compound exhibits low toxicity to mammalian cells and aquatic organisms at environmentally relevant concentrations. However, it is important to handle this compound with appropriate safety measures to prevent any potential risks associated with its use.

In conclusion, 1-3-(methylsulfanyl)phenylethan-1-one (CAS No. 1441-99-2) is a multifaceted organic compound with a broad spectrum of applications in chemistry, biology, and pharmaceuticals. Its unique structural features make it an invaluable tool for synthetic chemists and researchers exploring new frontiers in medicinal chemistry and agrochemical development. As ongoing research continues to uncover new possibilities, the importance of this compound is likely to grow even further.